N-(4-bromo-2,6-difluorophenyl)-4,6-dichloropyridine-2-carboxamide

• IUPAC Name: N-(4-bromo-2,6-difluorophenyl)-4,6-dichloropyridine-2-carboxamide
• InChI: InChI=1S/C12H5BrCl2F2N2O/c13-5-1-7(16)11(8(17)2-5)19-12(20)9-3-6(14)4-10(15)18-9/h1-4H,(H,19,20)
• InChI Key: XFNFSHVDILAPFP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1C(=O)NC2=C(C=C(C=C2F)Br)F)Cl)Cl
• Molecular Formula: C12H5BrCl2F2N2O
• Molecular Weight: 381.98 g/mol

Description

The compound seems to be a complex organic molecule that likely contains a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) and an amide group (a carbonyl group (C=O) attached to a nitrogen atom). It also contains several halogen atoms (bromine and fluorine) and is likely to be part of the larger family of halogenated aromatic compounds.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through processes like nucleophilic aromatic substitution or palladium-catalyzed coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound likely involves a pyridine ring substituted with two chlorine atoms and a carboxamide group, as well as a phenyl ring substituted with bromine and fluorine atoms.

Chemical Reactions Analysis

The compound, due to the presence of reactive groups like the amide and halogens, could potentially undergo a variety of chemical reactions, including but not limited to, hydrolysis, substitution reactions, or reactions with nucleophiles or bases.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. It could also involve studying its reactivity and interactions with other compounds.